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Compound of Interest

Compound Name: 2-Aminofuran-3-carbonitrile

Cat. No.: B147697

This guide provides critical safety, handling, and disposal procedures for researchers,
scientists, and drug development professionals working with 2-Aminofuran-3-carbonitrile.
Adherence to these protocols is essential for ensuring a safe laboratory environment.

Chemical Identifier:

IUPAC Name 2-aminofuran-3-carbonitrile
Molecular Formula C5H4N20[1][2]
CAS Number 139370-56-2[1][2]

Hazard Identification and Personal Protective
Equipment (PPE)

2-Aminofuran-3-carbonitrile is classified as a hazardous substance. The Global Harmonized
System (GHS) classifications indicate it is toxic if swallowed, in contact with skin, or inhaled,
and causes skin and serious eye irritation.[1] Therefore, stringent adherence to PPE protocols
IS mandatory.

Required Personal Protective Equipment:
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PPE Category

Item

Specification

Rationale

Hand Protection

Chemical-resistant

gloves

Disposable nitrile
gloves are suitable for
short-term protection.
[3] For extended
contact, consult the
glove manufacturer's

resistance guide.[3]

Prevents skin contact,
as the substance is
toxic upon dermal

absorption.[1]

Body Protection

Laboratory Coat

A Nomex® laboratory
coat or equivalent
flame-resistant
material is

recommended.[3]

Protects against
splashes and
contamination of

personal clothing.

Full-length pants and
closed-toe shoes

Pants should be worn
to cover all skin on the
legs. Shoes must

cover the entire foot.

[3]

Prevents accidental
skin exposure to

spills.

Eye and Face

Safety Goggles or

Must meet ANSI
Z.87.1 1989 standard

Protects eyes from

splashes and airborne

Protection Glasses ] )
or equivalent.[3] particles.
To be worn over
safety ) -
Provides an additional
) glasses/goggles when )
Face Shield layer of protection for

there is a risk of
splashing or

explosion.[3]

the entire face.

Respiratory Protection

Fume Hood or

Ventilated Enclosure

All handling of 2-
Aminofuran-3-
carbonitrile should be

conducted in a

To minimize inhalation

of toxic dust or

» ) vapors.[4]
certified chemical
fume hood.
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If engineering controls
are not sufficient, a
NIOSH-approved
) respirator is required. Protects against
Respirator ] ) ] o
[3] Use requires a inhalation toxicity.[1]
formal respiratory
protection program,

including fit testing.[5]

Operational Plan: Handling and Storage

A systematic approach to handling and storage is crucial to minimize exposure and ensure
laboratory safety.

Standard Operating Procedure for Handling:

o Preparation: Before handling, ensure all necessary PPE is donned correctly. The designated
work area, typically a fume hood, should be clean and uncluttered.

» Weighing and Transfer: Conduct all weighing and transferring of the solid compound within
the fume hood to contain any airborne particles.

e Solution Preparation: When preparing solutions, add the solid 2-Aminofuran-3-carbonitrile
to the solvent slowly to avoid splashing.

e Post-Handling: After handling, thoroughly wash hands and forearms with soap and water,
even if gloves were worn.[4] Decontaminate all surfaces and equipment used.

Storage Requirements:
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Condition Specification Rationale

] Prevents release into the
] Tightly-closed, properly labeled )
Container _ environment and ensures
container.[4] ) o
proper identification.

) Store in a cool, dry, well- S ] B
Location ) Maintains chemical stability.
ventilated area.[4]

Store away from incompatible Prevents hazardous chemical

Compatibility )
substances. reactions.
Store in a locked-up area )
] ) ) Prevents unauthorized access
Security accessible only to authorized

I and accidental exposure.
personnel.

Disposal Plan

2-Aminofuran-3-carbonitrile and any materials contaminated with it must be disposed of as
hazardous waste. Under no circumstances should it be disposed of in regular trash or down the
drain.[6]

Waste Segregation and Collection Protocol:

» Designate a Waste Container: Use a dedicated, clearly labeled hazardous waste container
made of a compatible material (e.g., high-density polyethylene) with a secure lid.[6][7]

e Solid Waste: Collect all unused solid 2-Aminofuran-3-carbonitrile, as well as contaminated
items like weighing paper, gloves, and pipette tips, in the designated solid waste container.[6]

e Liquid Waste: Use a separate, dedicated container for any solutions containing 2-
Aminofuran-3-carbonitrile.[6]

e Labeling: The waste container must be labeled with the words "HAZARDOUS WASTE" and
the full chemical name: "2-Aminofuran-3-carbonitrile".[7]

» Storage of Waste: Store the sealed hazardous waste container in a designated satellite
accumulation area within the laboratory.[6][7] This area should be secure and have
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secondary containment.

Waste Pickup and Disposal Workflow:

Laboratory Operations

Generate Waste
(Solid & Liquid)

:

Segregate Waste into
Labeled, Compatible Containers

:

Store Waste in
Satellite Accumulation Area

Container Full or
Time Limit Reached

Environmental He;lth & Safety (EHS)

Submit Hazardous Waste
Pickup Request to EHS

:

EHS Personnel Collects Waste

:

Transport to Licensed
Waste Disposal Facility

:

Final Disposal
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Caption: Workflow for the safe disposal of 2-Aminofuran-3-carbonitrile waste.

Emergency Procedures

Emergency Situation Immediate Action

Immediately remove contaminated clothing.
Skin Contact Rinse skin with plenty of soap and water for at

least 15 minutes. Seek medical attention.[8]

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact ) o )

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[4]

Move the person to fresh air. If not breathing,
give artificial respiration. If breathing is difficult,

Inhalation ) ) ) ] )
give oxygen. Seek immediate medical attention.
[4]

) Do NOT induce vomiting. Rinse mouth with

Ingestion ) i ) i
water. Seek immediate medical attention.[8]
Evacuate the area. Prevent further leakage if

Spil safe to do so. Absorb with inert material and

pi

place into a suitable disposal container.[4] Do

not allow the product to enter drains.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com
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